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Compound of Interest

Compound Name:
6-Bromo-N,N-dimethylpyridazin-3-

amine

Cat. No.: B169425 Get Quote

An In-depth Technical Guide to 6-Bromo-N,N-dimethylpyridazin-3-amine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 6-Bromo-N,N-dimethylpyridazin-3-amine, tailored for researchers,

scientists, and professionals in drug development and agrochemical research.

Chemical Properties
6-Bromo-N,N-dimethylpyridazin-3-amine is a heterocyclic building block crucial for the

synthesis of a variety of complex molecules. Its key molecular and physical properties are

summarized below.
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Property Value Source

Molecular Formula C₆H₈BrN₃ [1][2][3]

Molecular Weight 202.05 g/mol [1][2][3]

IUPAC Name
6-bromo-N,N-

dimethylpyridazin-3-amine
[2]

CAS Number 14959-33-2 [1][2][3]

Canonical SMILES CN(C)C1=NN=C(C=C1)Br [2]

Monoisotopic Mass 200.99016 Da [2]

Appearance White to off-white solid

Purity ≥98% [3]

Storage Conditions
-20°C, sealed, away from

moisture and light
[3]

Synthesis and Experimental Protocols
While specific, detailed, step-by-step experimental protocols for the synthesis of 6-Bromo-N,N-
dimethylpyridazin-3-amine are not readily available in the provided search results, a general

synthetic approach can be inferred from related reactions. The synthesis of structurally similar

amino-bromo-pyridazines and pyridines often involves nucleophilic aromatic substitution

(SNAAr) reactions on a di-halogenated precursor.

For instance, the synthesis of 3-amino-5-bromopyridine derivatives has been achieved by

reacting 3,5-dibromopyridine with various amines under microwave heating conditions[4]. A

similar strategy could likely be employed for the synthesis of 6-Bromo-N,N-dimethylpyridazin-
3-amine, starting from a di-brominated pyridazine.

A plausible, though generalized, experimental workflow is depicted in the diagram below.
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Starting Material:
3,6-Dibromopyridazine

Reaction Conditions:
- Solvent (e.g., NMP/Toluene)

- Base (e.g., K2CO3)
- Heat (Conventional or Microwave)

Reagent:
Dimethylamine

Product:
6-Bromo-N,N-dimethylpyridazin-3-amine

Nucleophilic Aromatic
Substitution (SNAAr)

Purification:
- Extraction

- Column Chromatography
- Crystallization

Final Product:
Pure 6-Bromo-N,N-

dimethylpyridazin-3-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b169425?utm_src=pdf-body-img
https://www.benchchem.com/product/b169425?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/pyridazine-derivatives/155741-6-bromo-nn-dimethylpyridazin-3-amine.html
https://pubchem.ncbi.nlm.nih.gov/compound/19699315
https://pubchem.ncbi.nlm.nih.gov/compound/19699315
https://www.chemscene.com/product/14959-33-2.html
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fcom-11-12139
https://www.benchchem.com/product/b169425#6-bromo-n-n-dimethylpyridazin-3-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b169425#6-bromo-n-n-dimethylpyridazin-3-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b169425#6-bromo-n-n-dimethylpyridazin-3-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b169425#6-bromo-n-n-dimethylpyridazin-3-amine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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